Cas no 1445717-71-4 (3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-methyl-N-[2-(pyrazin-2-yl)ethyl]propanamide)

3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-methyl-N-[2-(pyrazin-2-yl)ethyl]propanamide is a structurally complex pyrimidine-pyrazine hybrid compound with potential applications in medicinal chemistry and agrochemical research. Its key features include a substituted pyrimidine core linked to a pyrazine moiety via a propanamide spacer, offering versatility for further derivatization. The presence of methylsulfanyl and dimethyl groups enhances lipophilicity, potentially improving membrane permeability in biological systems. The compound's dual heterocyclic architecture may confer selective binding properties, making it a candidate for enzyme inhibition studies. Its well-defined molecular structure allows for precise structure-activity relationship investigations in drug discovery or crop protection agent development. The compound's purity and stability under standard storage conditions facilitate reproducible experimental results.

3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-methyl-N-[2-(pyrazin-2-yl)ethyl]propanamide structure

1445717-71-4 structure

Product Name:3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-methyl-N-[2-(pyrazin-2-yl)ethyl]propanamide

CAS No:1445717-71-4

MF:C₁₇H₂₃N₅OS

MW:345.462421655655

CID:6185604

PubChem ID:75398879

Update Time:2025-06-08

3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-methyl-N-[2-(pyrazin-2-yl)ethyl]propanamide Chemical and Physical Properties

Names and Identifiers

- Z1576150990
- EN300-26588764
- 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-methyl-N-[2-(pyrazin-2-yl)ethyl]propanamide
- 1445717-71-4
- 3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)-N-methyl-N-(2-pyrazin-2-ylethyl)propanamide
- AKOS033439652
- Inchi： 1S/C17H23N5OS/c1-12-15(13(2)21-17(20-12)24-4)5-6-16(23)22(3)10-7-14-11-18-8-9-19-14/h8-9,11H,5-7,10H2,1-4H3
- InChI Key： DEYPMCPVPCSVJX-UHFFFAOYSA-N
- SMILES： S(C)C1=NC(C)=C(C(C)=N1)CCC(N(C)CCC1C=NC=CN=1)=O

Computed Properties

Exact Mass: 345.16233155g/mol
Monoisotopic Mass: 345.16233155g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 24
Rotatable Bond Count: 7
Complexity: 385
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 97.2Å²

3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-methyl-N-[2-(pyrazin-2-yl)ethyl]propanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26588764-0.05g		1445717-71-4	90%	0.05g	$212.0	2023-11-13

3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-methyl-N-[2-(pyrazin-2-yl)ethyl]propanamide Related Literature

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Additional information on 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-methyl-N-[2-(pyrazin-2-yl)ethyl]propanamide

Comprehensive Analysis of 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-methyl-N-[2-(pyrazin-2-yl)ethyl]propanamide (CAS No. 1445717-71-4)

The compound 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-methyl-N-[2-(pyrazin-2-yl)ethyl]propanamide (CAS No. 1445717-71-4) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrimidine core and a pyrazine moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets selectively.

In recent years, the demand for small molecule therapeutics and agrochemical intermediates has surged, driven by advancements in precision medicine and sustainable agriculture. This compound's methylsulfanyl and dimethylpyrimidine groups contribute to its stability and bioavailability, key factors in drug development. Its propanamide linker further enhances its versatility, allowing for structural modifications to optimize efficacy. These attributes align with current trends in structure-activity relationship (SAR) studies and fragment-based drug design.

The synthesis of 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-methyl-N-[2-(pyrazin-2-yl)ethyl]propanamide involves multi-step organic reactions, including nucleophilic substitution and amide coupling. Its CAS No. 1445717-71-4 serves as a unique identifier in chemical databases, facilitating research reproducibility. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity, ensuring compliance with regulatory standards.

From an industrial perspective, this compound's scalability and cost-effectiveness are critical considerations. Innovations in green chemistry and catalytic processes have streamlined its production, reducing environmental impact. Additionally, its potential applications in crop protection and veterinary medicine are being explored, addressing global challenges like food security and animal health. These interdisciplinary connections highlight its relevance in both academic and commercial settings.

As the scientific community continues to investigate 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-methyl-N-[2-(pyrazin-2-yl)ethyl]propanamide, its role in personalized medicine and sustainable agrochemicals is expected to expand. Future research may focus on its metabolic pathways and toxicological profiles, ensuring safe and effective utilization. With its robust chemical framework and diverse applicability, this compound exemplifies the intersection of innovation and practicality in modern chemistry.